Cas no 1443286-85-8 (6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1443286-85-8
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5059095
• Update Time: 2025-05-21

6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine
• 6-Chloro-1-(1-cyclopropyl-ethyl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C10H11ClN4/c1-6(7-2-3-7)15-9-8(5-13-15)4-12-10(11)14-9/h4-7H,2-3H2,1H3
• InChI Key： ZGDFVPRQXQRTPG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NN(C2=N1)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6

Additional information on 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine

6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443286-85-8) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their versatile structures and wide-ranging applications. The presence of a chloro group at the 6-position and a cyclopropylethyl substituent at the 1-position introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropylethyl group attached to the pyrazolo[3,4-d]pyrimidine core is known to enhance the compound's stability and bioavailability, while the chlorine substituent at position 6 contributes to its electronic properties, making it an ideal candidate for further functionalization and optimization.

One of the most promising applications of 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine lies in its potential as a lead compound for anti-cancer therapies. Researchers have demonstrated that this compound exhibits selective inhibitory activity against several oncogenic kinases, which are key drivers in cancer progression. The ability to modulate these kinases without affecting normal cellular processes makes this compound a valuable asset in the development of targeted therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid structure of the pyrazolo[3,4-d]pyrimidine core, combined with the electron-withdrawing effects of the chlorine substituent and the steric bulk introduced by the cyclopropylethyl group, makes this compound a potential candidate for use in advanced materials such as organic semiconductors or nonlinear optical materials.

From a synthetic perspective, the preparation of 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine involves a series of well-established organic reactions. The synthesis typically begins with the preparation of intermediate compounds that are then subjected to cyclization reactions under specific conditions to form the desired heterocyclic structure. The use of modern catalytic methods has significantly improved the efficiency and yield of these reactions, making large-scale production feasible.

Recent advancements in computational chemistry have also provided deeper insights into the structural properties and reactivity patterns of this compound. Molecular modeling studies have revealed that the cyclopropylethyl group plays a critical role in stabilizing certain conformations that are essential for its bioactivity. Furthermore, quantum chemical calculations have shed light on the electronic distribution within the molecule, which is crucial for understanding its interaction with biological targets.

Despite its numerous advantages, there are still challenges associated with fully harnessing the potential of 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine. One such challenge is optimizing its solubility profile to enhance its pharmacokinetic properties. Researchers are actively exploring strategies such as substituent modification and prodrug design to address these limitations.

In conclusion, 6-Chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine represents a remarkable example of how structural modifications can lead to compounds with exceptional functional properties. With ongoing research focusing on its synthesis optimization and application development, this compound is poised to make significant contributions across multiple disciplines in science and technology.